![molecular formula C7H11NO3 B1445725 3-Methyl-2-oxopiperidine-3-carboxylic acid CAS No. 89775-75-7](/img/structure/B1445725.png)
3-Methyl-2-oxopiperidine-3-carboxylic acid
Overview
Description
Synthesis Analysis
Piperidines, including 3-Methyl-2-oxopiperidine-3-carboxylic acid, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular structure of “this compound” includes one nitrogen atom and five carbon atoms in the sp3-hybridized state . The InChI key for this compound is BLSIWVNWHCXOCL-UHFFFAOYSA-N .
Chemical Reactions Analysis
Piperidines, including this compound, are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 157.17 g/mol.
Scientific Research Applications
Enantioselective Synthesis
3-Methyl-2-oxopiperidine-3-carboxylic acid and its derivatives have been explored in enantioselective syntheses. For example, enantioselective benzylation of methyl 4-oxo-3-piperidinecarboxylate using phase-transfer catalysts like O-allyl-N-9-anthracenemethyl-cindexnine bromide is used to produce chiral 3-benzylpiperidine compounds, which are key in preparing biologically active substances (Wang et al., 2018).
Stereoselective Syntheses
The compound plays a crucial role in stereoselective syntheses. For instance, tert-Butyl 3-allyl-4-oxopiperidine-1-carboxylate and related derivatives are used in the Mitsunobu reaction, facilitating the creation of important isomers in medicinal chemistry (Boev et al., 2015).
Synthesis of Piperidine Derivatives
This compound is instrumental in the synthesis of various piperidine derivatives, including those used in medicinal chemistry. This includes processes like Michael reactions and subsequent transformations (Vafina et al., 2003).
Intermediate in Pharmaceutical Synthesis
It serves as an important intermediate in the synthesis of novel pharmaceutical compounds. For instance, tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate is a key intermediate in the creation of protein tyrosine kinase inhibitors (Xin-zhi, 2011).
Crystal Structure Studies
Research into the crystal structure of compounds derived from this compound contributes to our understanding of molecular interactions and pharmaceutical design. Such studies provide insights into the formation of porous three-dimensional networks with potential pharmaceutical applications (Wang et al., 2008).
Synthesis of Piperidine-Related Alkaloids
This chemical is used in novel synthetic routes for trans-2,6-disubstituted piperidine-related alkaloids. These methods have implications for the synthesis of diverse medicinal compounds (Takahata et al., 2006).
Modular and Scalable Synthesis Strategies
It plays a role in the development of modular and scalable synthesis strategies for creating functionalized piperidines with multiple contiguous stereocenters (Garcia et al., 2021).
Mechanism of Action
Safety and Hazards
The safety information for “3-Methyl-2-oxopiperidine-3-carboxylic acid” indicates that it may be harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Piperidines, including “3-Methyl-2-oxopiperidine-3-carboxylic acid”, are being pursued as attractive targets for drug development . They are present in more than twenty classes of pharmaceuticals , and their synthesis has long been widespread . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
3-methyl-2-oxopiperidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-7(6(10)11)3-2-4-8-5(7)9/h2-4H2,1H3,(H,8,9)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHFYGKPIJJBFJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCNC1=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70755313 | |
Record name | 3-Methyl-2-oxopiperidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70755313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89775-75-7 | |
Record name | 3-Methyl-2-oxopiperidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70755313 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-2-oxopiperidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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